Cas no 79834-39-2 (Piperazine, 1-(4-aminobenzoyl)-4-phenyl-)
79834-39-2 structure
Product Name:Piperazine, 1-(4-aminobenzoyl)-4-phenyl-
CAS No:79834-39-2
MF:C17H19N3O
MW:281.352263689041
CID:531908
PubChem ID:12932882
Update Time:2025-04-19
Piperazine, 1-(4-aminobenzoyl)-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-(4-aminobenzoyl)-4-phenyl-
- (4-aminophenyl)-(4-phenylpiperazin-1-yl)methanone
- SCHEMBL1711050
- AKOS000151468
- (4-Aminophenyl)(4-phenylpiperazin-1-yl)methanone
- 79834-39-2
- QPPABRGJQWIDGZ-UHFFFAOYSA-N
- (4-Amino-phenyl)-(4-phenyl-piperazin-1-yl)-methanone
- Oprea1_450772
- DTXSID60513303
- A1-53579
-
- Inchi: 1S/C17H19N3O/c18-15-8-6-14(7-9-15)17(21)20-12-10-19(11-13-20)16-4-2-1-3-5-16/h1-9H,10-13,18H2
- InChI Key: QPPABRGJQWIDGZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)N)N1CCN(C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 281.152812238g/mol
- Monoisotopic Mass: 281.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.6Ų
Piperazine, 1-(4-aminobenzoyl)-4-phenyl- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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